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AOX MDL Troubleshooting FAQ
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The table below summarizes frequent issues and their solutions, drawing from the official EPA method and

established best practices [1] [2].

Problem Area

Specific Issue

Possible Cause

Recommended Solution

Sample
Contamination

Activated
Carbon (GAC)

High method blanks

Contaminated
reagents/glassware

Highl/irreproducible
background

Exposure to
halogenated solvent
vapors (e.g.,
methylene chloride) in
the lab [2].

Impure reagents or
improperly cleaned
equipment introduce
halides [2].

Impure lot of Granular
Activated Carbon
(GAC) or improper
storage [2].

Use separate air handling
systems, charcoal filters, or
conduct work in a glove box to
protect the activated carbon [2].

Use high-purity reagents and
implement strict glassware
cleaning (detergent wash,
distilled water rinse, bake at
450°C for 1+ hours) [2].

Verify the purity and adsorption
capacity of each new lot of GAC
before use. Store tightly sealed
in glass containers [2].
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Problem Area

Instrumentation

Method
Parameters

Specific Issue

Incomplete removal
of inorganic halides

Poor sensitivity &
high noise

Non-representative
MDL

Possible Cause

Nitrate wash is
insufficient, especially
if inorganic halide
concentration is very
high [2].

Suboptimal
instrumental settings
or unstable
coulometer operation

[3] [2].

MDL determined
under "best-case"
conditions instead of
routine lab conditions

1.

Strategies for Improving AOX MDL

Recommended Solution

Ensure the nitrate wash step is
properly executed. The method
may be unreliable if inorganic
halides are >2000x the AOX
concentration [2].

Check detector and micro-
coulometer performance.
Minimize noise through proper
grounding and shielding [3] [2].

Use the ongoing MDL
procedure, collecting low-level
spiked samples and method
blanks with routine samples
throughout the year for a
realistic MDL [1].

Improving your MDL requires a systematic approach to minimize contamination and optimize analysis. Key

strategies are summarized below.

Strategy Implementation Key Benefit

Reduces background interference,
leading to a lower and more reliable
MDL [2].

Use halogen-free solvents in the lab;
wear polyethylene gloves; handle

Minimize
Contamination
samples in a clean-air environment [2].

Optimize Adjust detector settings, flow rates, and Directly improves the sensitivity and
Instrument other instrumental parameters to lowers the instrument's detection
Parameters maximize signal-to-noise ratio [3]. capability [3].
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Strategy Implementation Key Benefit

Implement Routinely analyze method blanks and Ensures data accuracy and helps

Rigorous QC calibration standards; use quality control quickly identify and troubleshoot
samples to monitor performance [3]. issues like contamination or

instrument drift [3].

Apply Modern Follow EPA MDL Revision 2, which uses Provides an MDL that is

MDL Procedure data from spiked samples and method representative of actual laboratory
blanks collected over time to calculate performance throughout the year,
the MDL [1]. not just a single day [1].

Detailed Protocol & Workflow

For a clear visual guide, the diagram below outlines the core AOX analysis workflow based on EPA Method

1650.
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Sample Preservation
- Add Na2S20s3 to remove Clz
- Acidify to pH < 2
- Store at 0-4°C

Adsorption onto GAC

Wash GAC with Nitrate Solution

Combustion in Furnace

Micro-coulometric Titration

Click to download full resolution via product page

Key Steps in the AOX Analysis Workflow

e Sample Preservation: Immediately after collection, add sodium thiosulfate to remove any residual
chlorine. Acidify the sample to a pH of less than 2 and keep it refrigerated (0-4°C) until analysis [2].
e Adsorption: Shake the water sample with Granular Activated Carbon (GAC) to ensure organic

halides adsorb onto the carbon. The official method allows for both batch (shaker) and column-based
adsorption systems [2].
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e Washing: This is a critical step. The GAC with the adsorbed sample is washed with a nitrate solution.
This competes with and removes inorganic halides (e.g., chloride, bromide) that would otherwise
cause a false positive [2].

e Combustion: The washed and dried GAC, now containing the adsorbed organic halides, is
combusted in a furnace. This process converts the organically-bound halogens (Cl, Br, 1) into
hydrogen halides (e.g., HCI, HBr) [2].

o Titration: The hydrogen halides produced during combustion are carried by a gas stream into a
micro-coulometric titration cell. Here, they react with silver ions in the electrolyte. The instrument
measures the electric charge required to maintain a constant silver ion concentration, which is directly
proportional to the mass of halogen in the sample. The result is reported as micrograms of organic
chloride (CI7) per liter [2].

Important Note on MDL Calculation

The EPA has revised its MDL procedure (Revision 2). Key changes that affect how you should determine
and report your MDL include [1]:

e MDL is the higher of two values: It is calculated from both spiked samples (MDL~S~) and method
blanks (MDL~b~) collected during routine analysis over time, not just in a single batch.

¢ Represents year-round performance: This ongoing data collection ensures your MDL reflects
typical lab conditions, accounting for instrument drift and reagent variations, rather than an ideal
"best-case" scenario.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Frequent Questions | US EPA Method Detection Limit [epa.gov]
2. eCFR :: Appendix A to Part 430, Title 40 -- Methods 1650 and 1653 [ecfr.gov]
3. Mastering Detection : Best Practices Limit [numberanalytics.com]

To cite this document: Smolecule. [AOX method detection limit improvement]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b600257#aox-method-detection-

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.ecfr.gov/current/title-40/chapter-I/subchapter-N/part-430/appendix-Appendix%20A%20to%20Part%20430
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-N/part-430/appendix-Appendix%20A%20to%20Part%20430
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-N/part-430/appendix-Appendix%20A%20to%20Part%20430
https://www.epa.gov/cwa-methods/method-detection-limit-frequent-questions
https://www.smolecule.com/products/s600257?utm_src=pdf-custom-synthesis
https://www.epa.gov/cwa-methods/method-detection-limit-frequent-questions
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-N/part-430/appendix-Appendix%20A%20to%20Part%20430
https://www.numberanalytics.com/blog/mastering-detection-limit-best-practices
https://www.smolecule.com/products/b600257#aox-method-detection-limit-improvement
https://www.smolecule.com/products/b600257#aox-method-detection-limit-improvement
https://www.smolecule.com/products/s600257?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

limit-improvement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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